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Compound of Interest

Compound Name: 1,6-Dimethoxyhexane

Cat. No.: B077691

Technical Guide: 1,6-Dimethoxyhexane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of 1,6-dimethoxyhexane, a diether of hexane-1,6-diol. This document is intended
for use by professionals in research and development who may utilize this compound as a
reagent, solvent, or building block in chemical synthesis.

Core Physicochemical Data

The fundamental molecular and physical properties of 1,6-dimethoxyhexane are summarized
below. These data are essential for stoichiometric calculations, analytical method development,
and safety assessments.
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Property Value Source
Molecular Formula C8H1802 [L1121[31[4115]
Molecular Weight 146.23 g/mol [1][2][3]14]
Colorless to Almost Colorless
Appearance o [1]
Clear Liquid
Purity >97.0% (by GC) [1]
CAS Number 13179-98-1 [1][3]

Hexamethylene Glycol
Synonyms Dimethyl Ether, 1,6-Hexanediol  [1]
Dimethyl Ether

Molecular Structure and Formula Derivation

The molecular formula C8H1802 dictates a specific arrangement of carbon, hydrogen, and
oxygen atoms. The name "1,6-dimethoxyhexane" indicates a central six-carbon hexane chain
with methoxy groups (-OCH3) attached to the first and sixth carbon atoms.

Molecular Formula: C8H1802

8 x Carbon | |18 xHydrogen| [ 2 x Oxygen
(12.01 g/mol) (1.008 g/mol) (16.00 g/mol)

(8*12.01) 496.08 |(18*1.008) =18.144 (2 * 16.00) = 32.00

Molecular Weight Calculation

Total Molecular Weight

146.23 g/mol

Click to download full resolution via product page

Derivation of Molecular Weight from Formula.
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Experimental Protocols

Given that purity is a critical parameter for chemical reagents, a standard method for its
determination is provided below. Gas Chromatography (GC) is a common technique for
assessing the purity of volatile organic compounds like 1,6-dimethoxyhexane.

Protocol: Purity Determination by Gas Chromatography
(GC)

1. Objective: To quantify the purity of a 1,6-dimethoxyhexane sample and identify any volatile
impurities.

2. Materials and Equipment:

» 1,6-dimethoxyhexane sample

» High-purity solvent for dilution (e.g., Hexane or Dichloromethane)
e Gas Chromatograph (GC) with a Flame lonization Detector (FID)
» Appropriate capillary column (e.g., non-polar or mid-polar)

e Volumetric flasks and pipettes

e Microsyringe for sample injection

o Carrier gas (e.g., Helium or Nitrogen)

o Data acquisition and processing software

3. Sample Preparation: a. Prepare a stock solution by accurately weighing a known amount of
the 1,6-dimethoxyhexane sample and dissolving it in a specific volume of the chosen solvent
in a volumetric flask. A typical concentration might be 1 mg/mL. b. If necessary, prepare a
series of dilutions from the stock solution for calibration.

4. GC-FID Instrumentation Setup (Example Parameters):

e Inlet Temperature: 250 °C

* Injection Volume: 1 pL

e Split Ratio: 50:1

e Carrier Gas Flow Rate: 1 mL/min (constant flow)
e Oven Temperature Program:

« Initial Temperature: 60 °C, hold for 2 minutes

e Ramp: Increase to 280 °C at a rate of 15 °C/min
» Final Hold: Hold at 280 °C for 5 minutes
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o Detector Temperature (FID): 300 °C

5. Data Analysis: a. Run the prepared sample through the GC system. b. The data system will
generate a chromatogram, which is a plot of detector response versus retention time. c. The
main peak in the chromatogram corresponds to 1,6-dimethoxyhexane. Any other peaks
represent impurities. d. Calculate the purity by the area percent method:

e 9% Purity = (Area of 1,6-dimethoxyhexane Peak / Total Area of All Peaks) x 100

The following diagram illustrates the logical workflow for this experimental protocol.
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Sample Preparation
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Workflow for GC-FID Purity Analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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